![molecular formula C22H26N2O3 B2991253 N-((1,2-dimethyl-1H-indol-5-yl)methyl)-3,4-diethoxybenzamide CAS No. 852137-30-5](/img/structure/B2991253.png)
N-((1,2-dimethyl-1H-indol-5-yl)methyl)-3,4-diethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves several steps, including the condensation of 5-nitroindole with dimethylamine and subsequent reduction of the nitro group to an amino group. The resulting intermediate is then coupled with phenylacetic acid to obtain the final product .Molecular Structure Analysis
The molecular structure of these compounds is characterized using various analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography.Chemical Reactions Analysis
The most direct method for the preparation of similar compounds is the Tscherniac-Einhorn reaction of indoline with commercially available 2-(hydroxymethyl)isoindoline-1,3-dione using concentrated sulfuric acid as a catalyst followed by hydrolysis of phthalimido to an amino group .Scientific Research Applications
Diagnostic Imaging and Cancer Research
Cancer Diagnosis and Treatment Monitoring : Innovative compounds are being developed for diagnostic imaging and therapy, particularly in oncology. For instance, a study on a cellular proliferative marker, 18F-ISO-1 , evaluated its safety, dosimetry, and feasibility for imaging tumor proliferation in patients with newly diagnosed malignant neoplasms using PET. This research is crucial for assessing the proliferative status of solid tumors and could guide the development of compounds like N-((1,2-dimethyl-1H-indol-5-yl)methyl)-3,4-diethoxybenzamide for similar applications (Dehdashti et al., 2013).
Molecular Imaging for Melanoma : The use of specific radiolabeled compounds for the imaging of melanoma and its metastases is a significant area of research. A clinical trial investigated iodine-123-N-(2-diethylaminoethyl 4-iodobenzamide) for imaging primary melanomas and metastases, demonstrating the potential of novel radiopharmaceuticals in managing patients with malignant melanoma. Such studies highlight the importance of developing targeted diagnostic agents, potentially including derivatives of this compound, for improved cancer detection and monitoring (Michelot et al., 1993).
Repellent Efficacy and Safety
- Insect Repellent Development : Research into compounds with repellent properties is crucial for public health, particularly in preventing vector-borne diseases. Studies on DEET and other repellents provide a foundation for understanding the efficacy and safety of potential repellent compounds. Investigations into the interactions of repellents with sunscreens and their impact on efficacy are essential for developing safe and effective public health interventions. This research area may benefit from exploring compounds like this compound for their potential repellent properties (Murphy et al., 2000).
Mechanism of Action
Properties
IUPAC Name |
N-[(1,2-dimethylindol-5-yl)methyl]-3,4-diethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O3/c1-5-26-20-10-8-17(13-21(20)27-6-2)22(25)23-14-16-7-9-19-18(12-16)11-15(3)24(19)4/h7-13H,5-6,14H2,1-4H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZNRLXHAVAKWOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NCC2=CC3=C(C=C2)N(C(=C3)C)C)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.